Cas no 2639455-07-3 (5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2639455-07-3
• MF: C₉H₁₂F₂N₄O₂
• MW: 246.213988304138
• CID: 5248606
• PubChem ID: 165901714
• Update Time: 2025-06-08

5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)-1-(4-piperidinyl)-
• 5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H12F2N4O2/c10-8(11)7-6(9(16)17)13-14-15(7)5-1-3-12-4-2-5/h5,8,12H,1-4H2,(H,16,17)
• InChI Key： WNVBQDJRRSQKDN-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)C(C(F)F)=C(C(O)=O)N=N1

Additional information on 5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(Difluoromethyl)-1-(Piperidin-4-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 2639455-07-3)

5-(Difluoromethyl)-1-(Piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2639455-07-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group, a piperidine ring, and a 1,2,3-triazole moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This feature is particularly important in the development of new pharmaceuticals, as it can improve the drug's pharmacokinetic properties and reduce the frequency of dosing required. The presence of this group in 5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid suggests that it may have enhanced stability and better absorption profiles compared to similar compounds without this modification.

The piperidine ring is a common structural motif in many bioactive compounds and drugs. It is known for its ability to confer lipophilicity and improve the permeability of molecules across biological membranes. In the context of 5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid, the piperidine ring likely contributes to its ability to penetrate cellular membranes and reach its target sites effectively.

The 1,2,3-triazole moiety is a versatile functional group that has been widely used in drug discovery due to its favorable properties such as high chemical stability, good metabolic stability, and the ability to form strong hydrogen bonds. The triazole ring in 5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid may play a crucial role in enhancing its binding affinity to specific protein targets and improving its overall efficacy.

Recent studies have highlighted the potential therapeutic applications of compounds with similar structures. For instance, triazole derivatives have shown promise in various therapeutic areas including antifungal agents, anticancer drugs, and inhibitors of specific enzymes involved in disease pathways. The combination of the difluoromethyl group and the piperidine ring in 5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid suggests that it may have unique pharmacological properties that could be beneficial in these areas.

In terms of clinical applications, preliminary research has indicated that compounds with similar structural features have demonstrated activity against various pathogens and cancer cells. For example, some triazole derivatives have shown potent antifungal activity against Candida species and Aspergillus species. Additionally, certain triazole-containing compounds have exhibited selective cytotoxicity against cancer cells while sparing normal cells.

The carboxylic acid functional group in 5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid adds another layer of complexity to its potential biological activities. Carboxylic acids are known for their ability to form salts with metal ions or other cations, which can influence the compound's solubility and ionization properties. This feature may be particularly relevant in optimizing the compound's formulation for different routes of administration.

In conclusion, 5-(difluoromethyl)-1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2639455-07-3) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features suggest that it may have valuable therapeutic properties that could be harnessed for the development of new drugs targeting various diseases. Ongoing studies are expected to provide more insights into its biological activities and potential clinical applications.